REACTION_CXSMILES
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[C:1]1([S:7]([NH2:10])(=[O:9])=[O:8])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.Br[CH2:12][C:13]1[N:14]=[CH:15][S:16][C:17]=1[CH2:18]Br.[H-].[Na+].O>CN(C)C=O.ClCCl>[C:1]1([S:7]([N:10]2[CH2:18][C:17]3[S:16][CH:15]=[N:14][C:13]=3[CH2:12]2)(=[O:9])=[O:8])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1 |f:2.3|
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Name
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Quantity
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638 mg
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)S(=O)(=O)N
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Name
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Quantity
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1.1 g
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Type
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reactant
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Smiles
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BrCC=1N=CSC1CBr
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[H-].[Na+]
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Name
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oil
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Quantity
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357 mg
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Type
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solvent
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Smiles
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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ClCCl
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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the mixture was stirred at room temperature for 3 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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liquid separation
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Type
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DRY_WITH_MATERIAL
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Details
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After the resultant oil layer was dried over anhydrous sodium sulfate
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Type
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DISTILLATION
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Details
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the solvent was distilled off
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Type
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CUSTOM
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Details
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the residue was purified by column chromatography on silica gel (dichloromethane:ethylacetate=9:1)
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Reaction Time |
3 h |
Name
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Type
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product
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Smiles
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C1(=CC=CC=C1)S(=O)(=O)N1CC=2N=CSC2C1
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Type | Value | Analysis |
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AMOUNT: MASS | 137 mg | |
YIELD: CALCULATEDPERCENTYIELD | 12.7% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |